Cas no 778-34-7 (Pentafluoro(trichloromethyl)benzene)

• Product Name: Pentafluoro(trichloromethyl)benzene
• CAS No: 778-34-7
• MF: C₇Cl₃F₅
• MW: 285.425916671753
• MDL: MFCD01013630
• CID: 562560
• PubChem ID: 2782621
• Update Time: 2025-04-19

Pentafluoro(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentafluoro-6-(trichloromethyl)-
• (TRICHLOROMETHYL)PENTAFLUOROBENZENE
• 1,2,3,4,5-pentafluoro-6-(trichloromethyl)benzene
• Pentafluoro(trichloromethyl)benzene
• 1-trichloromethyl-2,3,4,5,6-pentafluorobenzene
• 2.3.4.5.6-Pentafluor-benzotrichlorid
• Pentafluorbenzo-trichlorid
• pentafluorobenzotrichloride
• Pentafluorotrichloromethylbenzene
• PS-10629
• FT-0632945
• AKOS015853276
• MFCD01013630
• A839211
• 778-34-7
• DTXSID00382176
• SCHEMBL1580104
• 1,2,3,4,5-pentakis(fluoranyl)-6-(trichloromethyl)benzene
• DB-056262

• MDL： MFCD01013630
• Inchi： 1S/C7Cl3F5/c8-7(9,10)1-2(11)4(13)6(15)5(14)3(1)12
• InChI Key： VYXYRHITHKKNMG-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(=C(C=1F)F)F)F)F)(Cl)Cl

Computed Properties

• Exact Mass: 283.89900
• Monoisotopic Mass: 283.898574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 114-115/48mm
• PSA: 0.00000
• LogP: 4.20880

Pentafluoro(trichloromethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT